Cas no 1114850-61-1 (4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

4-(4-Ethylphenyl)-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione is a structurally complex heterocyclic compound featuring a benzothiazine core functionalized with an ethylphenyl group and a methoxybenzoyl moiety. This compound exhibits potential utility in pharmaceutical and materials science research due to its unique electronic and steric properties. The presence of the sulfone (1,1-dione) group enhances stability and may influence binding interactions in biological systems. The methoxy and ethyl substituents offer tunable lipophilicity, making it a versatile intermediate for further derivatization. Its well-defined molecular architecture makes it suitable for studies in drug discovery, particularly in targeting specific enzymatic pathways or as a scaffold for novel therapeutics.
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione structure
1114850-61-1 structure
Product Name:4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
CAS No:1114850-61-1
MF:C24H21NO4S
MW:419.49284529686
CID:5342928
Update Time:2025-06-15

4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • [4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
    • 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
    • STL095288
    • (4-(4-ethylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
    • [4-(4-ethylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
    • [4-(4-ethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
    • Inchi: 1S/C24H21NO4S/c1-3-17-8-12-19(13-9-17)25-16-23(24(26)18-10-14-20(29-2)15-11-18)30(27,28)22-7-5-4-6-21(22)25/h4-16H,3H2,1-2H3
    • InChI Key: RWZBNSPNGGNKJX-UHFFFAOYSA-N
    • SMILES: S1(C(C(C2C=CC(=CC=2)OC)=O)=CN(C2C=CC(CC)=CC=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 740
  • XLogP3: 4.9
  • Topological Polar Surface Area: 72.1

4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-6885-2μmol
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-6885-5μmol
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-6885-10μmol
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-6885-20μmol
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-6885-1mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
1mg
$54.0 2023-09-10
Life Chemicals
F3411-6885-2mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
2mg
$59.0 2023-09-10
Life Chemicals
F3411-6885-3mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
3mg
$63.0 2023-09-10
Life Chemicals
F3411-6885-4mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
4mg
$66.0 2023-09-10
Life Chemicals
F3411-6885-5mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
5mg
$69.0 2023-09-10
Life Chemicals
F3411-6885-10mg
4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1114850-61-1
10mg
$79.0 2023-09-10

Additional information on 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Recent Advances in the Study of 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1)

The compound 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating various diseases, particularly those involving inflammatory pathways and oxidative stress.

A study published in the Journal of Medicinal Chemistry (2023) detailed the optimized synthesis of 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione, highlighting its improved yield and purity. The research team employed a multi-step synthetic route, incorporating novel catalysts to enhance efficiency. The compound's structure was confirmed using NMR spectroscopy and mass spectrometry, ensuring its integrity for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated the compound's potent anti-inflammatory and antioxidant activities. A 2024 study in Biochemical Pharmacology reported that 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione effectively inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted to assess its clinical viability. A recent preclinical study (2024) in Toxicology and Applied Pharmacology revealed favorable oral bioavailability and a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential for further development as a novel anti-inflammatory drug.

In addition to its anti-inflammatory properties, emerging research has explored the compound's role in neurodegenerative diseases. A 2023 study in Neuropharmacology found that 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione exhibits neuroprotective effects by mitigating oxidative stress and reducing neuronal apoptosis in models of Alzheimer's disease. These findings open new avenues for its application in CNS disorders.

In conclusion, 4-(4-ethylphenyl)-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114850-61-1) represents a promising therapeutic candidate with multifaceted pharmacological activities. Ongoing research aims to further elucidate its mechanisms of action and optimize its formulation for clinical trials. The compound's potential in treating inflammatory and neurodegenerative diseases positions it as a valuable asset in the pharmaceutical pipeline.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk